Cas no 1267373-74-9 ({5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine)
{5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
- EN300-1610415
- {5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine
- 1267373-74-9
-
- Inchi: 1S/C14H18N4/c1-10-4-2-3-5-12(10)9-18-14(11-6-7-11)13(8-15)16-17-18/h2-5,11H,6-9,15H2,1H3
- InChI Key: RYTFQHNIUUYJAQ-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2C)C(=C(CN)N=N1)C1CC1
Computed Properties
- Exact Mass: 242.153146591g/mol
- Monoisotopic Mass: 242.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56.7Ų
{5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610415-0.05g |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 0.05g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1610415-0.1g |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 0.1g |
$1332.0 | 2023-06-04 | ||
| Enamine | EN300-1610415-0.25g |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 0.25g |
$1393.0 | 2023-06-04 | ||
| Enamine | EN300-1610415-0.5g |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 0.5g |
$1453.0 | 2023-06-04 | ||
| Enamine | EN300-1610415-1.0g |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 1g |
$1515.0 | 2023-06-04 | ||
| Enamine | EN300-1610415-2.5g |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 2.5g |
$2969.0 | 2023-06-04 | ||
| Enamine | EN300-1610415-5.0g |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 5g |
$4391.0 | 2023-06-04 | ||
| Enamine | EN300-1610415-10.0g |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 10g |
$6512.0 | 2023-06-04 | ||
| Enamine | EN300-1610415-50mg |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 50mg |
$948.0 | 2023-09-23 | ||
| Enamine | EN300-1610415-100mg |
{5-cyclopropyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
1267373-74-9 | 100mg |
$993.0 | 2023-09-23 |
{5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on {5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
Comprehensive Overview of {5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267373-74-9)
The compound {5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267373-74-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive triazole core, combined with a cyclopropyl and methylphenyl moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.
In recent years, the demand for novel heterocyclic compounds like {5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine has surged, driven by the need for innovative therapeutics. The 1,2,3-triazole ring, a key feature of this compound, is known for its stability and versatility in drug design. This has led to its incorporation into numerous small-molecule inhibitors and enzyme modulators, addressing pressing health challenges such as antimicrobial resistance and chronic inflammatory diseases.
The synthesis of CAS No. 1267373-74-9 often involves click chemistry techniques, a popular topic in modern organic synthesis. This approach not only enhances yield but also aligns with the growing emphasis on green chemistry and sustainable practices. As the pharmaceutical industry shifts toward environmentally friendly methodologies, compounds like this one are at the forefront of innovation, offering a balance between efficacy and ecological responsibility.
Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The presence of the methanamine group suggests possible interactions with neurotransmitter systems, making it a subject of study for neurological disorders. With the rise in mental health awareness, researchers are exploring its applicability in conditions such as anxiety and depression, where current treatments often fall short.
From a commercial perspective, {5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine is part of a broader trend toward custom synthesis and high-value intermediates. Companies specializing in contract research organizations (CROs) and pharmaceutical outsourcing are increasingly seeking such compounds to accelerate drug discovery pipelines. Its unique structure also makes it a valuable reference standard for analytical chemistry and quality control in regulatory submissions.
In conclusion, CAS No. 1267373-74-9 represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to sustainable synthesis—highlight its relevance in addressing contemporary scientific and societal challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of precision medicine and targeted therapies.
1267373-74-9 ({5-cyclopropyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)